Cas no 1805617-18-8 (5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1805617-18-8
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4890254
• Update Time: 2025-11-06

5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c9-1-3-2-15-7(16)5(8(12,13)14)4(3)6(10)11/h2,6H,1H2,(H,15,16)
• InChI Key： ZPSYGMLHSWZWJM-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(C(F)(F)F)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine

Comprehensive Analysis of 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805617-18-8)

5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805617-18-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and trifluoromethyl functional groups, exhibits remarkable potential for applications in drug discovery and material science. Its structural complexity and reactivity make it a valuable intermediate for synthesizing advanced molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in how 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine can be utilized to develop novel therapeutics targeting central nervous system (CNS) disorders and anti-inflammatory agents. The presence of multiple fluorine atoms in the molecule contributes to its lipophilicity, which is a critical factor in drug design.

From an agrochemical perspective, this compound is being explored for its potential role in crop protection and pest management. The chloromethyl and difluoromethyl groups are known to enhance the bioactivity of pesticides, making them more effective at lower concentrations. This aligns with the growing trend toward sustainable agriculture and the reduction of environmental impact.

The synthesis of 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine involves multi-step organic reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yield and purity. These innovations are part of a broader movement toward green chemistry, which emphasizes efficiency and minimal waste.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the accurate identification and quantification of the compound, which is essential for quality control in industrial and research settings. The compound's stability under various conditions is also a key area of investigation, particularly for long-term storage and transportation.

One of the most frequently asked questions about 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine revolves around its safety profile and handling precautions. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Additionally, researchers are keen to understand its solubility and reactivity with other chemicals, which are critical for formulation development.

The commercial availability of CAS No. 1805617-18-8 has expanded in recent years, with several suppliers offering it in varying purities and quantities. This accessibility has facilitated its adoption in both academic and industrial research. However, challenges remain in scaling up production while maintaining cost-effectiveness and environmental sustainability.

Looking ahead, the potential applications of 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine are vast. Its role in medicinal chemistry is particularly promising, with ongoing studies exploring its use in anticancer drugs and antiviral therapies. The compound's ability to modulate biological pathways makes it a candidate for targeted drug delivery systems.

In conclusion, 5-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805617-18-8) represents a fascinating area of research with broad implications for multiple industries. Its unique chemical properties and versatility underscore its importance in modern science. As advancements in synthetic methodologies and analytical techniques continue, the compound's potential will likely be further unlocked, paving the way for innovative solutions to global challenges.